![molecular formula C8H5BrO2 B1589948 7-bromoisobenzofuran-1(3H)-one CAS No. 105694-44-8](/img/structure/B1589948.png)
7-bromoisobenzofuran-1(3H)-one
Overview
Description
Benzofuran is a heterocyclic compound consisting of fused benzene and furan rings . This colorless liquid is a component of coal tar. Benzofuran is the structural nucleus (parent compound) of many related compounds with more complex structures .
Synthesis Analysis
Benzofuran can be extracted from coal tar. It can also be obtained by dehydrogenation of 2-ethyl phenol . In the laboratory, benzofurans can be prepared by various methods, such as O-alkylation of salicylaldehyde with chloroacetic acid followed by dehydration (cyclization) of the resulting ether and decarboxylation .Molecular Structure Analysis
The molecular structure of benzofuran consists of a benzene ring fused with a furan ring .Physical And Chemical Properties Analysis
Benzofuran has a molar mass of 118.135 g·mol −1. It has a melting point of −18 °C and a boiling point of 173 °C .Scientific Research Applications
Synthesis and Catalysis
- Domino Catalysis : Efficient domino [Pd]-catalysis was developed for the synthesis of isobenzofuran-1(3H)-ones, including 7-bromoisobenzofuran-1(3H)-one derivatives, demonstrating broad substrate scope. This method was pivotal in synthesizing antiplatelet drugs and cytotoxic agonists (Mahendar & Satyanarayana, 2016).
- [Cu]-Catalysis : A domino one-pot strategy employing [Cu]-catalysis, used water as a green solvent for synthesizing isobenzofuran-1(3H)-ones, indicating environmental benefits (Mahendar & Satyanarayana, 2015).
Chemical Transformations
- Synthesis and Rearrangement : 3-Isocyanoisobenzofuran-1(3H)-ones were synthesized from phthalaldehydic acids and rearranged to 3-cyanoisobenzofuran-1(3H)-ones, offering a cyanide-free pathway for these compounds (Mal, Ghosh, & Chakraborty, 2015).
Material Science and Chemistry
- Crystal Structure Analysis : The crystal structure of certain isobenzofuran-1(3H)-one derivatives, which includes 7-bromoisobenzofuran-1(3H)-one types, was studied, revealing insights into their molecular structure and hydrogen bonding chains (Franca et al., 2016).
- Molecular Docking Studies : The structure of specific phthalide derivatives, closely related to 7-bromoisobenzofuran-1(3H)-one, was analyzed through molecular docking studies, providing insights into their interaction with DNA and potential bioactivities (Yılmaz et al., 2020).
Biological Activities
- Quorum Sensing Inhibition : Certain derivatives of isobenzofuran-1(3H)-ones, such as those related to 7-bromoisobenzofuran-1(3H)-one, have been investigated for their potential to interfere with microbial communication and biofilm formation, indicating their potential in addressing microbial resistance (Benneche, Hussain, Scheie, & Lönn-Stensrud, 2008).
Safety And Hazards
properties
IUPAC Name |
7-bromo-3H-2-benzofuran-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrO2/c9-6-3-1-2-5-4-11-8(10)7(5)6/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSKYWJYGAQMPLU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C(=CC=C2)Br)C(=O)O1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40547580 | |
Record name | 7-Bromo-2-benzofuran-1(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40547580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-bromoisobenzofuran-1(3H)-one | |
CAS RN |
105694-44-8 | |
Record name | 7-Bromo-2-benzofuran-1(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40547580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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